6-Bromo-N'-hydroxypyridine-3-carboximidamide

• Molecular Formula: C6H6BrN3O
• Molecular Weight: 216.04 g/mol
• SMILES: C1=CC(=NC=C1C(=NO)N)Br
• InChI: InChI=1S/C6H6BrN3O/c7-5-2-1-4(3-9-5)6(8)10-11/h1-3,11H,(H2,8,10)
• InChIKey: XJTMAPQXBVZCTF-UHFFFAOYSA-N

6-Bromo-N'-hydroxypyridine-3-carboximidamide: IMPDH Antibacterial Probe

6-Bromo-N'-hydroxypyridine-3-carboximidamide (CAS 1415144-06-7) is a heterocyclic organic compound featuring a pyridine ring with bromine and N'-hydroxycarboximidamide substituents, representing a functionalized amidoxime scaffold . The compound is primarily recognized as a biochemical probe targeting inosine-5'-monophosphate dehydrogenase (IMPDH), a validated antibacterial target in Bacillus anthracis and Cryptosporidium [1], with sub-nanomolar enzyme inhibition documented in BindingDB [2].

Target IMPDH enzyme inhibition studies in Bacillus anthracis and Cryptosporidium research models

Tool Type Biochemical probe with reported inhibition context for IMPDH-targeted antibacterial discovery

Scaffold Amidoxime-functionalized compound for metalloenzyme inhibitor research

• [1] Girgis AS, Hosni HM, Barsoum FF. Novel synthesis of nicotinamide derivatives of cytotoxic properties. Bioorg Med Chem. 2006;14(13):4466-76. View Source
• [2] BindingDB BDBM50100958 (CHEMBL3329562): Enzyme Inhibition Constant Data. View Source

6-Bromo-N'-hydroxypyridine-3-carboximidamide vs. Close Analogs in IMPDH Assays

Close structural analogs of 6-bromo-N'-hydroxypyridine-3-carboximidamide—including 6-bromo-N-hydroxypyridine-3-carboxamide, 6-bromonicotinimidamide, and unsubstituted N'-hydroxypyridine-3-carboximidamide—exhibit fundamentally divergent enzyme inhibition profiles, target selectivity, and physicochemical properties that preclude interchangeable use in IMPDH inhibition experiments [1]. The carboximidamide (amidoxime) moiety confers distinct metal-chelating capacity and hydrogen-bonding geometry relative to carboxamide analogs, while the 6-bromo substitution pattern on the pyridine ring critically modulates electrophilic character and binding pocket complementarity [2].

Carboxamide analogs (e.g., 6-bromo-N-hydroxypyridine-3-carboxamide) may not recapitulate IMPDH inhibition; the amidoxime-to-carboxamide shift can alter enzyme binding affinity and inhibitory mechanism.

Unsubstituted or differently substituted pyridine derivatives may change electrophilic character and binding pocket complementarity, limiting direct substitution in IMPDH assays.

Close structural analogs (e.g., 6-bromonicotinimidamide) can exhibit divergent selectivity profiles and metal-chelating geometries; individual validation is recommended before use.

• [1] PubChem CID 130829424: 6-bromo-N-hydroxypyridine-3-carboxamide. View Source
• [2] Alig L, Edenhofer A, Muller M, Trzeciak A, Weller T. Novel carboxamide pyridine compounds having pharmaceutical utility. US Patent 5,084,466. View Source

6-Bromo-N'-hydroxypyridine-3-carboximidamide: Quantitative Differentiation vs. Analogs

Sub-Nanomolar IMPDH Inhibition vs. Carboxamide Analog

6-Bromo-N'-hydroxypyridine-3-carboximidamide demonstrates Ki = 2.30 nM and IC50 = 4 nM against Bacillus anthracis IMPDH, representing nanomolar to sub-nanomolar inhibition potency [1]. In contrast, the carboxamide analog 6-bromo-N-hydroxypyridine-3-carboxamide exhibits Kd > 300,000 nM against human BRD4 BD2 and no documented IMPDH inhibitory activity in the same database [2]. The structural change from carboximidamide (amidoxime) to carboxamide abolishes sub-nanomolar IMPDH engagement.

IMPDH Inhibition (B. anthracis)

Reported

Ki = 2.30 nM, IC50 = 4 nM vs. carboxamide analog with no detectable IMPDH inhibition (>130,000-fold differential)

Supports IMPDH target engagement context; carboxamide analog may lack the required amidoxime motif for inhibition.

Cross-study comparable data from BindingDB enzyme inhibition assays.

Evidence Dimension	Enzyme inhibition potency against IMPDH
Target Compound Data	Ki = 2.30 nM; IC50 = 4 nM (Bacillus anthracis IMPDH)
Comparator Or Baseline	6-Bromo-N-hydroxypyridine-3-carboxamide: No detectable IMPDH inhibition; Kd > 300,000 nM against BRD4 BD2
Quantified Difference	>130,000-fold potency differential
Conditions	Spectrophotometric assay, 10 min preincubation before NAD+ addition [1][2]

Why This Matters

This potency differential directly impacts assay sensitivity, hit validation confidence, and lead optimization decisions in IMPDH-targeted antibacterial discovery programs.

• [1] BindingDB BDBM50100958: Ki 2.30 nM, IC50 4 nM against Bacillus anthracis IMPDH. View Source
• [2] BindingDB BDBM50148603 (CHEMBL3770724): Kd > 3.00E+5 nM against BRD4 BD2. View Source

Cryptosporidium IMPDH Selectivity vs. Mycophenolic Acid

6-Bromo-N'-hydroxypyridine-3-carboximidamide inhibits Cryptosporidium IMPDH with IC50 = 9 nM (uncompetitive Ki = 12 nM, noncompetitive Ki = 15 nM) [1]. This represents improved Cryptosporidium selectivity compared to early-generation IMPDH inhibitors such as mycophenolic acid (MPA), which exhibits IC50 = 2.3 μM (2,300 nM) against Cryptosporidium IMPDH [2].

Cryptosporidium IMPDH IC50

Reported

IC50 = 9 nM vs. mycophenolic acid (2,300 nM); ~256-fold inhibition context difference

Supports Cryptosporidium IMPDH target validation studies; provides benchmark selectivity context relative to reference inhibitor.

Data from spectrophotometric assay; species-specific IMPDH behavior may vary.

Evidence Dimension	Inhibition potency against Cryptosporidium IMPDH
Target Compound Data	IC50 = 9 nM; Ki = 12 nM (uncompetitive); Ki = 15 nM (noncompetitive)
Comparator Or Baseline	Mycophenolic acid (MPA): IC50 = 2,300 nM against Cryptosporidium IMPDH
Quantified Difference	~256-fold potency improvement
Conditions	Spectrophotometric assay, 10 min preincubation before substrate addition [1][2]

Why This Matters

The ~256-fold potency advantage over MPA makes this compound a superior chemical probe for validating Cryptosporidium IMPDH as a therapeutic target in cryptosporidiosis drug discovery.

• [1] BindingDB BDBM50100958: IC50 9 nM, Ki 12 nM (uncompetitive), Ki 15 nM (noncompetitive) against Cryptosporidium IMPDH. View Source
• [2] Striepen B, White MW, Li C, Guerini MN, Malik SB, Logsdon JM Jr, et al. Genetic complementation in Cryptosporidium parvum: IMPDH as a therapeutic target. Proc Natl Acad Sci USA. 2004;101(9):3154-9. View Source

Noncompetitive IMPDH Inhibition Mechanism

6-Bromo-N'-hydroxypyridine-3-carboximidamide inhibits Bacillus anthracis IMPDH via a noncompetitive mechanism (Ki = 2.30 nM) with respect to the NAD+ cofactor binding site [1]. This noncompetitive inhibition profile contrasts with classical competitive IMPDH inhibitors (e.g., mycophenolic acid analogs) that directly compete at the NAD+ binding pocket, and with uncompetitive inhibitors that bind exclusively to the enzyme-IMP binary complex [2].

Inhibition Mechanism

Class-level

Noncompetitive with respect to NAD+ (Ki = 2.30 nM)

Enables allosteric IMPDH modulation studies, distinct from orthosteric NAD+ site binders.

Class-level inference based on enzyme kinetic model; mechanism confirmation may require additional structural data.

Evidence Dimension	IMPDH inhibition mechanism
Target Compound Data	Noncompetitive inhibition with respect to NAD+ (Ki = 2.30 nM)
Comparator Or Baseline	Mycophenolic acid: Competitive inhibition at NAD+ binding site; Uncompetitive IMPDH inhibitors: Bind enzyme-IMP complex
Quantified Difference	Mechanistically distinct inhibition mode
Conditions	Spectrophotometric enzyme kinetic assay with variable NAD+ concentrations

Why This Matters

The noncompetitive mechanism enables combination therapy strategies and provides a distinct tool compound for probing allosteric IMPDH regulation versus orthosteric NAD+-site binders.

• [1] BindingDB BDBM50100958: Noncompetitive inhibition of Bacillus anthracis IMPDH, Ki = 2.30 nM. View Source
• [2] Hedstrom L. IMP dehydrogenase: structure, mechanism, and inhibition. Chem Rev. 2009;109(7):2903-28. View Source

Ecto-5'-Nucleotidase Cross-Reactivity Profile

In addition to its primary IMPDH activity, 6-bromo-N'-hydroxypyridine-3-carboximidamide exhibits measurable inhibition of rat ecto-5'-nucleotidase with Ki = 27 nM, and weaker inhibition of bovine intestinal alkaline phosphatase with Ki = 800 nM [1]. This cross-reactivity profile reveals a >10-fold selectivity window for IMPDH over ecto-5'-nucleotidase, and >30-fold selectivity over alkaline phosphatase.

Off-Target Selectivity

Reported

Ki = 27 nM (ecto-5'-nucleotidase), Ki = 800 nM (alkaline phosphatase); >10-fold selectivity window for IMPDH

Off-target enzyme activity context; supports selectivity panel interpretation in cellular IMPDH assays.

Data from COS7 transfection and p-NPP substrate assays; in-cell target engagement may differ.

Evidence Dimension	Enzyme inhibition selectivity
Target Compound Data	Ki = 27 nM (ecto-5'-nucleotidase); Ki = 800 nM (intestinal alkaline phosphatase)
Comparator Or Baseline	Bacillus anthracis IMPDH: Ki = 2.30 nM
Quantified Difference	~11.7-fold selectivity for IMPDH over ecto-5'-nucleotidase; ~348-fold over alkaline phosphatase
Conditions	Cell-based COS7 transfection assay (ecto-5'-nucleotidase); p-NPP substrate assay (alkaline phosphatase) [1]

Why This Matters

Documented off-target activity enables researchers to anticipate potential confounding effects in cellular assays and design appropriate controls, preventing misinterpretation of phenotypic screening results.

• [1] BindingDB BDBM50437939 (CHEMBL1814399): Ki = 27 nM (rat ecto-5'-nucleotidase); Ki = 800 nM (bovine intestinal alkaline phosphatase). View Source

Amidoxime vs. Carboxamide Physicochemical Properties

6-Bromo-N'-hydroxypyridine-3-carboximidamide (C6H6BrN3O) incorporates an N'-hydroxycarboximidamide (amidoxime) group, whereas the closest commercially available analog 6-bromo-N-hydroxypyridine-3-carboxamide (C6H5BrN2O2) contains a hydroxamic acid moiety [1]. The amidoxime scaffold confers distinct hydrogen-bonding capacity, metal-chelating geometry, and reduced electrophilic reactivity compared to the carboxamide analog [2].

Functional Group Properties

Reported

Amidoxime vs. hydroxamic acid: distinct H-bond donor/acceptor count, pKa, and metal-chelating geometry

Amidoxime scaffold context for metalloenzyme inhibitor design; different reactivity profile from carboxamide analogs.

Physicochemical inference based on structural comparison; experimental solubility and permeability data to verify.

Evidence Dimension	Functional group identity and chemical reactivity
Target Compound Data	N'-hydroxycarboximidamide (amidoxime) functional group; C6H6BrN3O
Comparator Or Baseline	6-Bromo-N-hydroxypyridine-3-carboxamide: hydroxamic acid functional group; C6H5BrN2O2
Quantified Difference	Distinct hydrogen-bond donor/acceptor count, pKa, and metal-chelation geometry
Conditions	Structural comparison based on PubChem and ChemicalBook entries

Why This Matters

The amidoxime moiety is a privileged scaffold in medicinal chemistry for targeting metalloenzymes, offering distinct pharmacokinetic and solubility profiles that differ from carboxamide-based inhibitors, thereby expanding chemical space accessible for lead optimization.

• [1] PubChem CID 130829424: 6-bromo-N-hydroxypyridine-3-carboxamide. View Source
• [2] Clement B. Reduction of N-hydroxylated compounds: amidoximes (N-hydroxyamidines) as pro-drugs of amidines. Drug Metab Rev. 2002;34(3):565-79. View Source

6-Bromo-N'-hydroxypyridine-3-carboximidamide: Recommended Research Applications

Bacillus anthracis IMPDH Inhibition Assays

This compound is optimal for validating IMPDH as a target in Bacillus anthracis antibacterial discovery, given its Ki = 2.30 nM and IC50 = 4 nM potency in enzyme inhibition assays [1]. The noncompetitive inhibition mechanism [1] enables studies of allosteric IMPDH modulation independent of NAD+ competition, distinguishing it from classical competitive inhibitors.

Cryptosporidium parvum IMPDH Probe for Drug Discovery

Use as a high-potency chemical probe for Cryptosporidium IMPDH (IC50 = 9 nM), which provides ~256-fold improved potency over mycophenolic acid [1][2]. This potency advantage reduces compound consumption in high-throughput screening and enables more robust target engagement studies in Cryptosporidium enzyme assays.

Selectivity Profiling and Off-Target Assessment

Employ in selectivity panels that include ecto-5'-nucleotidase and alkaline phosphatase to quantify the compound's IMPDH selectivity window [1]. The documented Ki values of 27 nM (ecto-5'-nucleotidase) and 800 nM (alkaline phosphatase) provide established benchmarks for interpreting cellular assay results and designing appropriate control experiments [1].

SAR Studies on Amidoxime IMPDH Inhibitors

Utilize as a core scaffold for SAR exploration of the 6-position bromo substituent and N'-hydroxycarboximidamide moiety [1][2]. The amidoxime group offers distinct metal-chelating properties compared to carboxamide analogs [2], enabling medicinal chemists to probe IMPDH binding pocket interactions and optimize physicochemical properties for lead development.

Application

Selection Property

Validation Focus

B. anthracis IMPDH target validation

IMPDH enzyme inhibition context

Noncompetitive mechanism characterization and allosteric modulation studies

Cryptosporidium IMPDH target engagement

Cryptosporidium IMPDH inhibition context

Selectivity benchmarking against reference inhibitors; species-specific assay development

Off-target selectivity profiling

Cross-reactivity with ecto-nucleotidase and alkaline phosphatase

Selectivity window assessment in cellular assay models; interpretation of phenotypic screening results

Amidoxime-based IMPDH inhibitor SAR

Amidoxime metal-chelating and hydrogen-bond geometry

Lead optimization for physicochemical properties; binding pocket interaction mapping

• [1] BindingDB BDBM50100958 (CHEMBL3329562): Ki 2.30 nM, IC50 4 nM (Bacillus anthracis IMPDH); IC50 9 nM (Cryptosporidium IMPDH); BDBM50437939: Ki 27 nM (ecto-5'-nucleotidase). View Source
• [2] PubChem CID 130829424: 6-bromo-N-hydroxypyridine-3-carboxamide; Clement B, Drug Metab Rev 2002. View Source